1-(6-ethylbenzo[d]thiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-(p-tolyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-(6-ethyl-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2-(4-methylphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H20N2O4S/c1-3-15-8-11-17-19(13-15)32-25(26-17)27-21(16-9-6-14(2)7-10-16)20(23(29)24(27)30)22(28)18-5-4-12-31-18/h4-13,21,29H,3H2,1-2H3
• InChI Key: WJEPMNBLTRWJAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=C(C=C5)C
• Molecular Formula: C25H20N2O4S
• Molecular Weight: 444.5 g/mol

Description

Molecular Structure Analysis

The presence of a benzo[d]thiazol-2-yl group and a furan-2-carbonyl group suggests that the compound might have aromatic properties. The hydroxy group could potentially form hydrogen bonds, affecting the compound’s solubility and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo reactions typical of the functional groups present in it. For example, the hydroxy group could potentially undergo reactions like esterification or oxidation. The furan ring could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would likely be influenced by the functional groups present in it. For example, the presence of a hydroxy group could increase the compound’s polarity and solubility in polar solvents.

Scientific Research Applications

Synthesis of π-Extended Derivatives

This compound can serve as a precursor for the synthesis of π-extended derivatives, which are crucial in the development of organic electronic materials. .

Development of Organic Photovoltaic Materials

The furan moiety present in the compound is of interest in the field of organic photovoltaics. .

Creation of Liquid Crystals

Due to the rigid and planar structure of the benzothiazol and furan components, this compound could be used in the design of novel liquid crystal materials. .

Antimicrobial Agents

The benzothiazol moiety is known for its antimicrobial properties. .

Agricultural Chemical Research

Compounds with a benzothiazol structure have been studied for their potential use in agriculture, particularly as fungicides or bactericides. .

Organic Synthesis Intermediates

The compound’s diverse functional groups make it a valuable intermediate in organic synthesis. .

Fluorescent Probes

The presence of multiple aromatic systems in the compound suggests that it could be developed into a fluorescent probe. .

Optoelectronic Device Components

Finally, the compound’s structure is conducive to the development of optoelectronic devices. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the type iii secretion system (t3ss) in gram-negative bacteria . T3SS is a protein appendage and is considered as having essential virulence factors in most Gram-negative bacteria .

Mode of Action

Similar compounds have been found to inhibit the promoter activity of the hpa1 gene significantly . This inhibition attenuates hypersensitive response (HR) without affecting bacterial growth .

Biochemical Pathways

Similar compounds have been found to reduce the mrna levels of some representative genes (hrp/hrc genes) up to different extents . These genes are part of the T3SS pathway in Gram-negative bacteria .

Result of Action

Similar compounds have been found to reduce bacterial leaf blight and bacterial leaf streak symptoms on rice, significantly .

Action Environment

It is known that the efficacy of similar compounds can be influenced by factors such as the presence of other compounds, ph, temperature, and the specific strain of bacteria .